molecular formula C14H14N2O3 B8382585 5-(3-(Pyrrolidin-1-yl)phenyl)oxazole-4-carboxylic acid

5-(3-(Pyrrolidin-1-yl)phenyl)oxazole-4-carboxylic acid

Cat. No. B8382585
M. Wt: 258.27 g/mol
InChI Key: KGXHKVKHBBPTCG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-(3-(Pyrrolidin-1-yl)phenyl)oxazole-4-carboxylic acid is a useful research compound. Its molecular formula is C14H14N2O3 and its molecular weight is 258.27 g/mol. The purity is usually 95%.
BenchChem offers high-quality 5-(3-(Pyrrolidin-1-yl)phenyl)oxazole-4-carboxylic acid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-(3-(Pyrrolidin-1-yl)phenyl)oxazole-4-carboxylic acid including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

5-(3-(Pyrrolidin-1-yl)phenyl)oxazole-4-carboxylic acid

Molecular Formula

C14H14N2O3

Molecular Weight

258.27 g/mol

IUPAC Name

5-(3-pyrrolidin-1-ylphenyl)-1,3-oxazole-4-carboxylic acid

InChI

InChI=1S/C14H14N2O3/c17-14(18)12-13(19-9-15-12)10-4-3-5-11(8-10)16-6-1-2-7-16/h3-5,8-9H,1-2,6-7H2,(H,17,18)

InChI Key

KGXHKVKHBBPTCG-UHFFFAOYSA-N

Canonical SMILES

C1CCN(C1)C2=CC=CC(=C2)C3=C(N=CO3)C(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a stirred solution of methyl 5-(3-(pyrrolidin-1-yl)phenyl)oxazole-4-carboxylate (625 mg, 2.3 mmol) in THF (223 mL) was added 1N aq. NaOH-solution (11 mL) and the resulting mixture was stirred at rt overnight. The reaction mixture was poured in 1N aq. HCl-solution and extracted with EtOAc (75 mL). The organic layer was dried (MgSO4), filtered and concentrated to dryness to afford the title compound as a white solid. LC-MS conditions A: tR=0.78 min, [M+H]+=259.00
Quantity
625 mg
Type
reactant
Reaction Step One
Name
Quantity
11 mL
Type
reactant
Reaction Step One
Name
Quantity
223 mL
Type
solvent
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two

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